N-(2-(dimethylamino)ethyl)-3-methoxy-4-nitrobenzamide
Cat. No. B8490758
M. Wt: 267.28 g/mol
InChI Key: ZZGTWRUSJYESBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07709471B2
Procedure details
The title compound was prepared by an analogous method to the preparation of Intermediate 188, on a 9.28 mmol scale utilising N,N-dimethylethane-1,2-diamine (Aldrich; 818 mg, 9.28 mmol), as a brown solid (2.5 g, 100%)
Name
Intermediate 188
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
solid
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:15]=[CH:16][C:17]=1[N+:18]([O-:20])=[O:19])[C:6]([NH:8][C@@H:9]1C[CH2:12][N:11]([CH3:14])[CH2:10]1)=[O:7].CN(C)CCN>>[CH3:14][N:11]([CH3:12])[CH2:10][CH2:9][NH:8][C:6](=[O:7])[C:5]1[CH:15]=[CH:16][C:17]([N+:18]([O-:20])=[O:19])=[C:3]([O:2][CH3:1])[CH:4]=1
|
Inputs
Step One
|
Name
|
Intermediate 188
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C(=O)N[C@H]2CN(CC2)C)C=CC1[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
818 mg
|
|
Type
|
reactant
|
|
Smiles
|
CN(CCN)C
|
[Compound]
|
Name
|
solid
|
|
Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(CCNC(C1=CC(=C(C=C1)[N+](=O)[O-])OC)=O)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
